Cas no 171361-65-2 (Ethyl 1-oxaspiro[2.5]octane-6-carboxylate)

• Product Name: Ethyl 1-oxaspiro[2.5]octane-6-carboxylate
• CAS No: 171361-65-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD12498695
• CID: 1027412
• PubChem ID: 45588272
• Update Time: 2025-08-02

Ethyl 1-oxaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-oxaspiro[2.5]octane-6-carboxylate
• 1-oxaspiro[2.5]octane-6-carboxylic acid ethyl ester
• AG-C-10342
• ANW-55282
• CTK6F6593
• ethyloxaspirooctanecarboxylate
• SBB090185
• MFCD12498695
• SCHEMBL18212785
• 1-Oxaspiro[2.5]octane-6-carboxylic acid, ethyl ester
• Ethyl 1-oxaspiro[2,5]octane-6-carboxylate
• Z1201626559
• ETHYL1-OXASPIRO[2.5]OCTANE-6-CARBOXYLATE
• SCHEMBL2254296
• O11736
• SCHEMBL8334417
• GQJWTOYPOHWVKC-UHFFFAOYSA-N
• DB-351261
• ED-0237
• DTXSID60670607
• J-520553
• SCHEMBL18212786
• CS-0309371
• AKOS005072461
• 171361-65-2
• EN300-179198
• SY042422

• MDL： MFCD12498695
• Inchi： 1S/C10H16O3/c1-2-12-9(11)8-3-5-10(6-4-8)7-13-10/h8H,2-7H2,1H3
• InChI Key： GQJWTOYPOHWVKC-UHFFFAOYSA-N
• SMILES： O1CC21CCC(C(=O)OCC)CC2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 257 ºC
• Flash Point: 102 ºC

Ethyl 1-oxaspiro[2.5]octane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312-P330
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 1-oxaspiro[2.5]octane-6-carboxylate

Comprehensive Overview of Ethyl 1-oxaspiro[2.5]octane-6-carboxylate (CAS No. 171361-65-2): Properties, Applications, and Industry Trends

Ethyl 1-oxaspiro[2.5]octane-6-carboxylate (CAS No. 171361-65-2) is a specialized organic compound featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and fine chemical research. This molecule combines an ethyl ester functional group with a 1-oxaspiro[2.5]octane core, making it a versatile intermediate for synthetic applications. Its molecular formula (C10H16O3) and structural complexity contribute to its utility in designing novel bioactive compounds, particularly in drug discovery and material science.

Recent trends highlight growing interest in spirocyclic compounds due to their three-dimensional rigidity and potential to enhance drug-like properties. Researchers frequently search for "spirocyclic synthesis methods" or "applications of ethyl carboxylates," reflecting the demand for innovative building blocks like Ethyl 1-oxaspiro[2.5]octane-6-carboxylate. The compound’s stereochemical properties also align with the pharmaceutical industry’s focus on chiral intermediates, addressing queries such as "how to optimize spirocycle reactions" or "ester derivatives in medicinal chemistry."

From a synthetic perspective, CAS No. 171361-65-2 serves as a precursor for heterocyclic scaffolds, often explored in patents targeting CNS therapeutics or anti-inflammatory agents. Its oxygen-containing spiro ring offers stability under physiological conditions, a feature highlighted in forums discussing "bioavailability enhancement strategies." Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for characterizing this compound, topics frequently searched by quality control professionals.

Environmental and regulatory considerations further drive interest in sustainable synthesis routes for Ethyl 1-oxaspiro[2.5]octane-6-carboxylate. Green chemistry initiatives emphasize catalyst optimization and solvent reduction, resonating with queries like "eco-friendly spirocycle production." Additionally, the compound’s low toxicity profile (as per available data) positions it favorably for industrial scaling, a key concern for manufacturers searching for "scalable chiral intermediates."

In material science, the spirocyclic motif of CAS 171361-65-2 contributes to polymeric networks with tailored thermal properties. This aligns with searches for "high-performance polymer additives" or "crosslinking agents for coatings." The compound’s ethyl ester group also enables facile derivatization, a feature leveraged in R&D labs exploring "click chemistry applications."

To summarize, Ethyl 1-oxaspiro[2.5]octane-6-carboxylate represents a multifunctional synthetic platform bridging pharmaceuticals and advanced materials. Its CAS No. 171361-65-2 is increasingly cited in academic and patent literature, reflecting its relevance to contemporary challenges like drug diversification and material innovation. As industries prioritize molecular complexity and process sustainability, this compound’s role is poised to expand, answering pressing questions across scientific and industrial domains.